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Compound of Interest

Compound Name: Methyl 2-acetylisonicotinate

Cat. No.: B157594

Technical Overview of Methyl 2-
acetylisonicotinate

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of compounds is paramount. This document
provides a concise technical summary of the molecular weight and chemical formula for Methyl
2-acetylisonicotinate.

Core Molecular Data

The essential molecular identifiers for Methyl 2-acetylisonicotinate are detailed below. This
information is critical for a variety of applications, including stoichiometric calculations in
chemical reactions, analytical characterization, and computational modeling.

Identifier Value

Chemical Name Methyl 2-acetylisonicotinate
Molecular Formula C9HONO3J[1]

Molecular Weight 179.17 g/mol [1]

CAS Number 138715-82-9[1]
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This foundational data serves as a crucial reference point for any experimental or theoretical
work involving Methyl 2-acetylisonicotinate. As this guide is intended for a technical
audience, it is presumed that the user understands the implications of these values in their
research context. No experimental protocols or signaling pathways are described herein.

Logical Representation of Compound Identity

The following diagram illustrates the logical relationship between the compound's name and its
fundamental molecular properties.
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Relationship between Compound and Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Methyl 2-acetylisonicotinate | 138715-82-9 [chemicalbook.com]

« To cite this document: BenchChem. [Methyl 2-acetylisonicotinate molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157594#methyl-2-acetylisonicotinate-molecular-
weight-and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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